Cas no 65119-97-3 (16-Heptadecenoic acid)

• Product Name: 16-Heptadecenoic acid
• CAS No: 65119-97-3
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 502003
• PubChem ID: 152958
• Update Time: 2025-06-09

16-Heptadecenoic acid Chemical and Physical Properties

Names and Identifiers

• 16-Heptadecenoic acid
• heptadec-16-enoic acid
• 16-Heptadecensaeure
• C17:1n-1
• Heptadec-16-en-1-saeure
• Heptadec-16-ensaeure
• Methylenehexadecanoic acid
• LMFA01030284
• 28453-34-1
• FT-0737244
• DTXSID60951100
• CHEBI:187522
• CS-0454556
• SCHEMBL2202967
• Hexadecanoic acid, methylene- (VAN)
• 16-HEPTADECENOICACID
• MFCD00040781
• 16-heptadecenecarboxylic acid
• 65119-97-3
• A834979
• DB-250242

• MDL： MFCD00040781
• Inchi： 1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2H,1,3-16H2,(H,18,19)
• InChI Key： KMWWFKLFHOTNEH-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 268.24000
• Monoisotopic Mass: 268.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8906 (rough estimate)
• Melting Point: 55-56°C
• Boiling Point: 386.37°C (estimate)
• Flash Point: 278.2 °C
• Refractive Index: 1.4581 (estimate)
• PSA: 37.30000
• LogP: 5.71840

16-Heptadecenoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 16-Heptadecenoic acid

16-Heptadecenoic Acid (CAS No. 65119-97-3): An Overview of Its Properties, Applications, and Recent Research

16-Heptadecenoic acid (CAS No. 65119-97-3) is a monounsaturated fatty acid with a unique carbon chain length and a double bond at the 16th position. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, cosmetics, and nutraceuticals. This article provides a comprehensive overview of the properties, applications, and recent research developments related to 16-heptadecenoic acid.

Chemical Structure and Properties

The chemical structure of 16-heptadecenoic acid is characterized by a 17-carbon chain with a single double bond at the 16th carbon. The molecular formula is C₁₇H₃₂O₂, and its molecular weight is approximately 272.43 g/mol. This fatty acid is a liquid at room temperature and has a melting point of around -8°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and chloroform.

The presence of the double bond at the 16th position imparts unique chemical properties to 16-heptadecenoic acid. These properties include increased reactivity compared to saturated fatty acids, which makes it useful in various chemical reactions and synthetic processes. Additionally, the double bond can undergo hydrogenation to produce the corresponding saturated fatty acid, heptadecanoic acid.

Natural Sources and Synthesis

16-Heptadecenoic acid can be found in trace amounts in various natural sources, including certain plant oils and animal fats. However, due to its low natural abundance, industrial production often relies on synthetic methods. One common synthetic route involves the hydrogenation of unsaturated fatty acids followed by selective dehydrogenation to introduce the double bond at the desired position.

In recent years, advancements in biotechnology have led to the development of microbial biosynthesis methods for producing 16-heptadecenoic acid. These methods involve genetically engineered microorganisms that can efficiently produce this fatty acid through fermentation processes. This approach not only reduces the environmental impact but also offers a more sustainable and cost-effective production method compared to traditional chemical synthesis.

Applications in Pharmaceuticals and Cosmetics

16-Heptadecenoic acid has shown promise in various pharmaceutical applications due to its unique chemical properties. Research has indicated that this fatty acid may have anti-inflammatory and anti-microbial properties, making it a potential candidate for developing new drugs for treating inflammatory diseases and infections.

In the field of cosmetics, 16-heptadecenoic acid is valued for its emollient properties and ability to improve skin hydration. It can be used as an ingredient in moisturizers, creams, and other skincare products to enhance skin texture and appearance. Additionally, its compatibility with other cosmetic ingredients makes it a versatile component in formulations designed for sensitive skin.

Nutraceutical Applications

Beyond pharmaceuticals and cosmetics, 16-heptadecenoic acid has potential applications in the nutraceutical industry. Studies have suggested that this fatty acid may have beneficial effects on cardiovascular health by modulating lipid metabolism and reducing inflammation. These findings have led to interest in incorporating 16-heptadecenoic acid into functional foods and dietary supplements aimed at promoting overall health and well-being.

Recent Research Developments

The scientific community continues to explore new applications and properties of 16-heptadecenoic acid. Recent research has focused on understanding its biological activities at the molecular level. For example, studies have shown that this fatty acid can influence gene expression related to inflammation and lipid metabolism. These insights could lead to the development of novel therapeutic strategies for managing chronic diseases such as diabetes and cardiovascular disorders.

In addition to its biological effects, researchers are also investigating the potential of using 16-heptadecenoic acid as a functional ingredient in food products. A study published in the Journal of Agricultural and Food Chemistry demonstrated that incorporating this fatty acid into edible oils could enhance their nutritional value while maintaining desirable sensory properties.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in consumer products or pharmaceuticals. Extensive toxicological studies have been conducted on 16-heptadecenoic acid, indicating that it is generally safe for use within recommended concentrations. However, as with any chemical substance, proper handling and storage practices should be followed to ensure safety.

In conclusion, 16-heptadecenoic acid (CAS No. 65119-97-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, cosmetics, and nutraceuticals. Ongoing research continues to uncover new properties and uses for this fatty acid, highlighting its importance in various industries. As more studies are conducted, it is likely that 16-heptadecenoic acid will play an increasingly significant role in developing innovative products designed to improve human health and well-being.